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Compound of Interest

Compound Name: C.l. Mordant green 17

Cat. No.: B1143534

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Mordant Green 17 (C.l. 17225), an azo dye. Due to a lack of readily available quantitative
solubility data in existing literature, this document focuses on providing a detailed experimental
protocol for determining its solubility in various solvents, alongside presenting the known
qualitative solubility information.

Introduction to Mordant Green 17

Mordant Green 17 is a single azo class dye with the molecular formula CisH10N4Na2010S2 and
a molecular weight of 528.38 g/mol .[1] It is primarily used for dyeing wool, silk, and nylon
fabrics through a post-mordant dyeing process.[1][2] Understanding its solubility is crucial for
optimizing dyeing processes, developing new formulations, and assessing its environmental
fate and toxicological profile.

Solubility Profile of Mordant Green 17

Current data on the solubility of Mordant Green 17 is primarily qualitative. The following table
summarizes the available information.
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o - - Quantitative Solubility
Solvent Qualitative Solubility

(g/L)
Water Soluble[1][2][3] Data not available
Alcohol (Ethanol) Slightly Soluble[1][2] Data not available
Other Organic Solvents Insoluble[1][2] Data not available

Note: The aqueous solution of Mordant Green 17 is reported to have a red-light purple color.[1]

[2]

Experimental Protocol for Quantitative Solubility
Determination

To address the gap in quantitative data, a detailed experimental protocol based on the
saturation shake-flask method followed by UV-Vis spectrophotometric analysis is provided
below. This method is widely applicable for determining the solubility of colored compounds like

dyes.

Principle

An excess amount of Mordant Green 17 is agitated in a specific solvent at a constant
temperature for a sufficient time to reach equilibrium (saturation). The saturated solution is then
filtered to remove undissolved solid, and the concentration of the dissolved dye in the clear
supernatant is determined using a UV-Vis spectrophotometer by referencing a pre-established
calibration curve.

Materials and Equipment
e Mordant Green 17 (high purity)

e Solvents of interest (e.g., deionized water, ethanol, DMSO)
e Volumetric flasks

e Pipettes

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://www.worlddyevariety.com/mordant-dyes/mordant-green-17.html
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
https://ageconsearch.umn.edu/record/163378/files/tb310.pdf
http://www.worlddyevariety.com/mordant-dyes/mordant-green-17.html
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
http://www.worlddyevariety.com/mordant-dyes/mordant-green-17.html
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
http://www.worlddyevariety.com/mordant-dyes/mordant-green-17.html
https://sdc.org.uk/wp-content/uploads/2022/06/1986JS330.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical balance

Thermostatic shaker or incubator

Syringe filters (e.g., 0.45 um PTFE or nylon)
UV-Vis spectrophotometer

Cuvettes

Methodology

Step 1: Preparation of Stock Solution and Calibration Curve

Accurately weigh a known mass of Mordant Green 17 and dissolve it in a known volume of
the chosen solvent to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to prepare at least five standard solutions
of different, known concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using the UV-Vis spectrophotometer. The solvent should be used as the
blank.

Plot a graph of absorbance versus concentration to generate a calibration curve. The curve
should be linear and pass through the origin (or be corrected for a blank). Determine the
molar absorptivity (€) from the slope of the curve according to the Beer-Lambert law (A =
ebc).

Step 2: Equilibration

Add an excess amount of Mordant Green 17 to a series of sealed flasks containing a known
volume of the solvent. The presence of undissolved solid is essential to ensure saturation.

Place the flasks in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

Agitate the flasks at a constant speed for a predetermined period (e.g., 24, 48, or 72 hours)
to allow the system to reach equilibrium. It is advisable to take measurements at different
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time points to confirm that equilibrium has been reached (i.e., the concentration in the
solution no longer changes).

Step 3: Sample Collection and Preparation
e Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the supernatant through a syringe filter to remove any suspended particles.
This step is critical to prevent artificially high concentration readings.

 Dilute the clear, saturated filtrate with a known volume of the solvent to bring the absorbance
within the linear range of the calibration curve.

Step 4: Spectrophotometric Analysis and Calculation
e Measure the absorbance of the diluted filtrate at the Amax.

¢ Using the equation of the line from the calibration curve, calculate the concentration of the
diluted solution.

e Account for the dilution factor to determine the concentration of the original saturated
solution. This value represents the solubility of Mordant Green 17 in that solvent at the
specified temperature.

The following diagram illustrates the experimental workflow for determining the solubility of
Mordant Green 17.

Caption: Experimental Workflow for Solubility Determination.

Signaling Pathways

Currently, there is no specific information available in the public domain linking Mordant Green
17 to any particular signaling pathways in biological systems. Research in this area would be
necessary to elucidate any potential interactions.
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Conclusion

While quantitative solubility data for Mordant Green 17 is not readily available, this guide
provides the established qualitative solubility profile and a detailed, robust experimental
protocol for its quantitative determination. The provided methodology, utilizing UV-Vis
spectrophotometry, is a standard and reliable approach for researchers in various fields to
accurately measure the solubility of this and other similar dyes. Such data is essential for
advancing research in drug development, materials science, and environmental safety where
this compound may be of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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